N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide

• IUPAC Name: N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C19H18N4O2/c1-14(24)23-18-7-3-2-5-15(18)11-21-16-8-9-19(22-12-16)25-17-6-4-10-20-13-17/h2-10,12-13,21H,11H2,1H3,(H,23,24)
• InChI Key: GSDSHSVMPCSQDE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1CNC2=CN=C(C=C2)OC3=CN=CC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide, also known as P3A, is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields, such as cancer treatment and drug development. In

Mechanism of Action

The mechanism of action of N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide is not yet fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been found to induce oxidative stress in cancer cells, which can lead to cell death.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to have anti-inflammatory and anti-oxidant properties. This compound has also been found to modulate the immune system, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide in lab experiments is that it is relatively easy to synthesize and purify. This compound is also stable under a wide range of conditions, which makes it a useful tool for studying various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide. One direction is to investigate its potential as a cancer treatment in human clinical trials. Another direction is to explore its potential as a therapeutic agent for other diseases, such as inflammatory disorders and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide involves a series of chemical reactions, starting with the reaction of 3-hydroxypyridine-2-carboxylic acid with thionyl chloride to form 3-chloropyridine-2-carboxylic acid. The resulting compound is then reacted with 6-aminopyridine-3-carboxaldehyde to yield 6-(3-pyridinyl)-3-pyridinylmethanol. This intermediate is then reacted with N-(2-bromoethyl)acetamide to form this compound.

Scientific Research Applications

N-[2-[[(6-pyridin-3-yloxypyridin-3-yl)amino]methyl]phenyl]acetamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in cancer treatment. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition to cancer treatment, this compound has also been investigated for its potential use in drug development, particularly in the development of new antibiotics.